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Compound of Interest

Compound Name: Methyl 4-bromo-3-formylbenzoate

L  Get Quote

Cat. No.: B1322973

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Methyl 4-bromo-3-formylbenzoate (CAS No: 858124-35-3). The information is intended to
guide laboratory personnel in the safe use, storage, and disposal of this compound, minimizing
potential risks.

Chemical Identification and Physical Properties

Methyl 4-bromo-3-formylbenzoate is a solid organic compound. Key identification and
physical property data are summarized below.

Identifier Value Source
JUPAC Name methyl 4-bromo-3- ]
formylbenzoate
CAS Number 858124-35-3
Molecular Formula CoH7BrOs [1112]
Molecular Weight 243.05 g/mol [1][2]13]
Physical Form Solid
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Physical Property Value Notes Source

logP 1.9 Computed [1]

Topological Polar

43.4 A2 Computed [1]
Surface Area (TPSA)

Note: Experimental data for properties such as melting point, boiling point, and flash point are
not consistently available. All personnel should handle this compound as a solid with unknown
thermal decomposition properties.

Hazard Identification and Classification

Methyl 4-bromo-3-formylbenzoate is classified as a hazardous substance. The GHS
classification and corresponding hazard statements are critical for understanding the potential

risks.
GHS Classification Code Hazard Statement
Acute Toxicity, Oral H302 Harmful if swallowed
Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Eye _ S
L H319 Causes serious eye irritation
[rritation

Specific target organ toxicity — ] o
) H335 May cause respiratory irritation
Single exposure

Signal Word:Warning[3]
GHS Pictogram:[3]

e GHSO07 (Exclamation mark)

First-Aid Measures

In case of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

Skin Contact

Wash off immediately with plenty of soap and
water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing

and wash it before reuse.

Remove person to fresh air and keep

Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.
) Rinse mouth. Call a POISON CENTER or
Ingestion

doctor if you feel unwell.

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure the safety of laboratory personnel.

Aspect

Protocol

Handling

Use only outdoors or in a well-ventilated area.
Avoid breathing dust, fume, gas, mist, vapors, or
spray. Wash hands and any exposed skin
thoroughly after handling. Do not eat, drink, or
smoke when using this product. Avoid contact

with skin and eyes.

Storage

Store in a well-ventilated place. Keep container
tightly closed. Store in a dry, cool place. For
long-term stability, storage at 2-8°C under an

inert atmosphere is recommended.
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Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure. The following
diagram outlines the necessary PPE for handling Methyl 4-bromo-3-formylbenzoate.

Required Personal Protective Equipment (PPE)

Handling
Methyl 4-bromo-3-formylbenzoate

Respiratory Protection:
Use in a well-ventilated area or fume hood.

Eye Protection: Hand Protection:

Safety glasses with side-shields or goggles Chemical-resistant gloves
(EN166 compliant) (e.g., Nitrile, Neoprene)

Body Protection:
Laboratory coat

If dust is generated, use a NIOSH/MSHA approved respirator.

Click to download full resolution via product page
Caption: Standard PPE for handling Methyl 4-bromo-3-formylbenzoate.

Accidental Release Measures

A clear and practiced spill response plan is vital. The following workflow details the steps to be
taken in the event of a spill.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Toxicological and Ecological Information
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Endpoint Information

Harmful if swallowed. No specific LD50 or LC50

Acute Toxicity
data available from the conducted search.
Skin Irritation Causes skin irritation.
Eye Irritation Causes serious eye irritation.
Respiratory Irritation May cause respiratory irritation.
Carcinogenicity No data available.
Mutagenicity No data available.
Ecotoxicity No specific data available. Should not be

released into the environment.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. Waste generators must determine whether a discarded chemical is classified as
hazardous. Contact a licensed professional waste disposal service to dispose of this material.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is not a substitute for a comprehensive risk assessment, which should be
conducted by qualified personnel before handling this chemical. Always refer to the most
current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b1322973#methyl-4-bromo-3-formylbenzoate-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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